Cas no 126245-46-3 (1-Benzyl-3-cyanoacetyl Urea)

• Product Name: 1-Benzyl-3-cyanoacetyl Urea
• CAS No: 126245-46-3
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 824619
• Update Time: 2025-10-31

1-Benzyl-3-cyanoacetyl Urea Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-3-CYANOACETYLUREA
• N-(Benzylcarbamoyl)-2-cyanoacetamide
• N-benzyl-N'-cyanoacetylurea
• 2-Cyano-N-[[(phenylMethyl)aMino]carbonyl]acetaMide
• 1-Benzyl-3-cyanoacetyl Urea

• Inchi： 1S/C11H11N3O2/c12-7-6-10(15)14-11(16)13-8-9-4-2-1-3-5-9/h1-5H,6,8H2,(H2,13,14,15,16)
• InChI Key： FUVJSFKTZYVBCV-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1)CNC(=O)NC(=O)CC#N

Computed Properties

• Exact Mass: 217.08500

Experimental Properties

• Melting Point: 171-174°C
• PSA: 88.97000
• LogP: 1.97078

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Ureides

Additional information on 1-Benzyl-3-cyanoacetyl Urea

Professional Introduction to 1-Benzyl-3-cyanoacetyl Urea (CAS No. 126245-46-3)

1-Benzyl-3-cyanoacetyl urea, a compound with the chemical formula C₉H₁₀N₂O₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number CAS No. 126245-46-3, has garnered attention due to its versatile applications in the development of novel therapeutic agents and synthetic intermediates. The structural features of 1-Benzyl-3-cyanoacetyl urea, particularly the presence of a benzyl group and a cyanoacetyl moiety, contribute to its reactivity and utility in various chemical transformations.

The benzyl group in 1-Benzyl-3-cyanoacetyl urea imparts lipophilicity, making it a valuable component in the design of bioactive molecules that require favorable pharmacokinetic properties. Meanwhile, the cyanoacetyl moiety serves as a versatile handle for further functionalization, enabling the synthesis of more complex structures. These attributes have positioned this compound as a key intermediate in the preparation of peptidomimetics, heterocyclic scaffolds, and other pharmacologically relevant entities.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules that exhibit dual functionality or modularity. 1-Benzyl-3-cyanoacetyl urea fits well within this paradigm, offering chemists a platform to explore novel drug candidates targeting multiple biological pathways. For instance, its incorporation into peptide mimetics has been explored as a strategy to enhance binding affinity and selectivity against biological targets such as enzymes and receptors. The cyano group can be further transformed into other functional groups like carboxylic acids or amides, broadening its synthetic utility.

The compound's relevance is further underscored by its application in medicinal chemistry research. Researchers have leveraged 1-Benzyl-3-cyanoacetyl urea to develop inhibitors of various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The benzyl group can be readily removed or modified to alter the electronic properties of the molecule, thereby fine-tuning its interaction with biological targets. This flexibility has made it a staple in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

Advances in synthetic methodologies have also enhanced the accessibility of 1-Benzyl-3-cyanoacetyl urea, enabling its large-scale production for industrial applications. Modern synthetic routes often involve catalytic processes that minimize waste and improve yield, aligning with green chemistry principles. These developments have not only facilitated research but also paved the way for commercialization of drugs derived from this intermediate.

The role of computational chemistry in optimizing derivatives of 1-Benzyl-3-cyanoacetyl urea cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of this compound and its analogs in biological systems with high precision. By integrating experimental data with computational insights, scientists can accelerate the discovery process and reduce reliance on trial-and-error experimentation.

In conclusion, 1-Benzyl-3-cyanoacetyl urea (CAS No. CAS No. 126245-46-3) represents a cornerstone in modern pharmaceutical research due to its structural versatility and functional adaptability. Its continued exploration promises to yield innovative therapeutic solutions addressing unmet medical needs across diverse therapeutic areas.